Acetamide, N-(2-(5-methoxy-2-methyl-3-indolyl)ethyl)-

• CAS RN: 68935-42-2
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol
• IUPAC Name: N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C14H18N2O2/c1-9-12(6-7-15-10(2)17)13-8-11(18-3)4-5-14(13)16-9/h4-5,8,16H,6-7H2,1-3H3,(H,15,17)
• InChI Key: NWKYEVRJMWWEHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)CCNC(=O)C

Description

Acetamide, N-(2-(5-methoxy-2-methyl-3-indolyl)ethyl)- is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold solution in THF (15 mL) of the crude 2-methyl-5-methoxytryptamine, from the step above, TEA (0.7 mL) and 0.47 mL of Ac2O were added. The ice bath was removed and the solution stirred for 8 h. The solvent was evaporated in vacuo, the residue was taken up in ethyl acetate and washed with a saturated aqueous solution of NaHCO3 followed by saturated NaCl solution. The organic phase was dried (Na2SO4), concentrated under vacuum and the crude oil residue was purified by flash chromatography (silica gel; ethyl acetate-cyclohexane, 7:3) and crystallization. The overall yield of 4a was 0.541 g (44%); mp 122° C.; 1H NMR data were identical with that reported in literature (Flaugh et at., J. Med. Chem. 22, 63-67 (1979).